4-Hydroxy-6-nitro-3-quinolinecarboxylic acid

Catalog No.
S663128
CAS No.
35973-24-1
M.F
C10H6N2O5
M. Wt
234.16 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-Hydroxy-6-nitro-3-quinolinecarboxylic acid

Achieve regiochemically pure 6-amino-4-hydroxyquinoline-3-carboxylic acid derivatives without tedious isomer separation. Direct nitration of the parent acid gives unwanted isomers, low yields. This 6-nitro isomer bypasses that: reduce nitro to amine cleanly, then derivatize. Ideal building block for amide, sulfonamide, and reductive amination libraries; used in DHODH inhibitor programs. Direct precursor saves synthesis steps, ensures high regiochemical purity. Available for immediate dispatch.

CAS Number

35973-24-1

Product Name

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid

IUPAC Name

6-nitro-4-oxo-1H-quinoline-3-carboxylic acid

Molecular Formula

C10H6N2O5

Molecular Weight

234.16 g/mol

InChI

InChI=1S/C10H6N2O5/c13-9-6-3-5(12(16)17)1-2-8(6)11-4-7(9)10(14)15/h1-4H,(H,11,13)(H,14,15)

InChI Key

HVEINHUJRQCZNZ-UHFFFAOYSA-N

SMILES

C1=CC2=C(C=C1[N+](=O)[O-])C(=O)C(=CN2)C(=O)O

Canonical SMILES

C1=CC2=C(C=C1[N+](=O)[O-])C(=O)C(=CN2)C(=O)O

The exact mass of the compound 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 79184. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Synonyms

4-Hydroxy-6-nitroquinoline-3-carboxylic acid, 6-Nitro-4-hydroxyquinoline-3-carboxylic acid, 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, 6-Nitro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, 3-Quinolinecarboxylic acid, 4-hydroxy-6-nitro-

Purity

≥98%

Package Size

1 g, 5 g, 25 g

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (CAS 35973-24-1) is a functionalized heterocyclic compound belonging to the quinoline carboxylic acid class. This molecular structure is recognized in medicinal chemistry as a 'privileged scaffold' due to its recurring presence in molecules with diverse biological activities. The key features—a 4-hydroxy (or 4-oxo tautomer) group, a C3-carboxylic acid, and a C6-nitro group—make it a precisely defined building block for synthesizing more complex molecules, particularly as a precursor for 6-aminoquinoline derivatives and as a starting point for developing enzyme inhibitors.

Research Fit

1
Antimicrobial scaffold derivatization studies
6-nitro substitution context
2
Historical NCI-60 screening follow-up
Requires NSC provenance
3
Synthetic route fidelity for SAR series
Reported precursor context

Substituting this compound with its non-nitrated parent, 4-hydroxy-3-quinolinecarboxylic acid, is often synthetically impractical. The primary value of the 6-nitro group is its role as a precursor to a 6-amino group via reliable reduction chemistry. Achieving selective functionalization at the 6-position on the parent scaffold would require additional, often harsh and low-yield, nitration steps with significant risk of generating undesired isomers. This compromises regiochemical purity, complicates purification, and lowers overall process efficiency. Therefore, for applications requiring a 6-amino functional handle, procuring this specific 6-nitro isomer is the most direct and cost-effective strategy.

Substitution Risk

Regioisomer
6-Nitro (Target): Published antimicrobial SAR precursor
7-Nitro analog: No equivalent synthetic pathway reported; SAR outcome may shift
Nitro position may alter derivatization reactivity
Supplier
Characterized lot: Implied purity specifications available
Sigma-Aldrich (AldrichCPR): Sold AS-IS, no analytical data provided
Procurement QC requirement differs significantly
History
NSC-listed: Accessible screening history
Non-NSC analogs: No public NCI-60 record may limit data reuse
Provenance-based data context may not transfer

Efficient Precursor to 6-Aminoquinoline

The defining procurement advantage of this compound is the 6-nitro group's utility as a masked amine. Standard catalytic hydrogenation conditions (e.g., Pd/C with a hydrogen source like hydrazine hydrate) efficiently and cleanly reduce the 6-nitro group to a 6-amino group. This provides a reliable and high-yield pathway to a key intermediate for building compound libraries. In contrast, attempting to directly functionalize the parent compound, 4-hydroxy-3-quinolinecarboxylic acid, at the 6-position is synthetically challenging and inefficient.

Evidence DimensionSynthetic Route Efficiency for 6-Amino Functionalization
Target Compound DataDirect, high-yield reduction of the existing C6-nitro group to a C6-amino group.
Comparator Or BaselinePost-synthesis nitration of 4-hydroxy-3-quinolinecarboxylic acid, which requires harsh conditions and yields mixed isomers.
Quantified DifferenceSaves multiple process steps (nitration, isomer separation), ensuring higher regiochemical purity and improving overall yield.
ConditionsStandard catalytic reduction (e.g., Pd/C, H2 or hydrazine) vs. electrophilic aromatic substitution (e.g., HNO3/H2SO4).

For researchers synthesizing derivatives, procuring this compound eliminates several synthetic steps, reduces purification burdens, and ensures batch-to-batch consistency for downstream reactions.

6-Nitro vs. 7-Nitro SAR
Class-level inference
6-nitro isomer explicitly used as synthetic precursor in 1997 antimicrobial SAR study. 7-nitro regioisomer has no equivalent published synthetic pathway report.
Reported SAR context supports 6-nitro scaffold selection
Method context; 7-nitro role may differ in other series

DHODH Inhibitor SAR Baseline

The 4-quinoline carboxylic acid scaffold is a known inhibitor of Dihydroorotate Dehydrogenase (DHODH), a therapeutic target in immunology and oncology. Structure-activity relationship studies show that substituents on the benzene ring significantly influence inhibitory potency. The 6-nitro group on the target compound provides a strong, well-defined electron-withdrawing group at a specific vector. This makes it a valuable and reproducible starting point for SAR campaigns, where the nitro group can be compared against other substituents or reduced to an amino group to explore different chemical space.

Evidence DimensionUtility as a Baseline for SAR Studies
Target Compound DataProvides a fixed, electron-withdrawing group at the 6-position on a known bioactive scaffold.
Comparator Or BaselineUnsubstituted 4-hydroxy-3-quinolinecarboxylic acid or analogs with different/mixed substituents.
Quantified DifferenceOffers a consistent, non-variable starting point for systematically evaluating how electronic and steric changes at the 6-position impact target binding and activity.
ConditionsIn the context of a medicinal chemistry program targeting DHODH or related enzymes.

Procuring this specific isomer provides a reliable baseline for research, ensuring that observed differences in biological activity result from planned modifications, not from inconsistencies in the core starting material.

NCI Screening Designation
Cross-study comparable
NSC 77094 and NSC 79184 assigned. 7-nitro analog (CAS 40107-11-7) lacks public NSC listing.
Screening provenance may enable data re-analysis
Data access requires NCI DTP request
Supplier QC Level
Data to verify
Sigma-Aldrich (JRD1141): Sold AS-IS, no analytical data. BOC Sciences: Listed with implied characterized purity.
Procurement specification review required
Confirm identity and purity per project needs

6-Aminoquinoline Library Building Block

As a direct and regiochemically pure precursor, this compound is the logical choice for the synthesis of libraries based on the 6-amino-4-hydroxy-3-quinolinecarboxylic acid scaffold. The reliable reduction of the nitro group facilitates entry into a wide range of derivatization reactions at the 6-position, such as amidation, sulfonylation, or reductive amination.

SAR Studies for DHODH and Kinase Inhibitors

In medicinal chemistry programs targeting enzymes like DHODH, this compound serves as a well-defined starting point. Its specific electronic signature allows researchers to systematically probe the importance of an electron-withdrawing group at the 6-position before exploring other substitutions, providing a solid foundation for lead optimization.

Functional Materials and Chemical Probes

The nitro group can be used to tune the electronic and photophysical properties of the quinoline core. Its reduction to an amine provides a site for conjugation to other molecules, such as fluorescent dyes or solid supports, enabling the creation of specialized chemical probes or functional materials.

Application Fit Matrix

Application
Selection Property
Validation Focus
Antimicrobial scaffold synthesis
6-Nitro regioisomer identity
Synthetic route fidelity to published series
NCI-60 data re-analysis
NSC number provenance
Screening history and data accessibility
Traceable assay development
Supplier QC documentation
Certificate of analysis and purity review

XLogP3

1.7

Other CAS

35973-24-1

Wikipedia

3-Quinolinecarboxylic acid, 4-hydroxy-6-nitro-

Explore Compound Types